Cas no 637354-27-9 (6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid)
637354-27-9 structure
Product Name:6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid
CAS No:637354-27-9
MF:C12H17N3O2
MW:235.282282590866
CID:823616
Update Time:2026-04-29
6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid
- 6-(4-METHYL-PIPERAZIN-1-YLMETHYL)-NICOTINIC ACID
- 6-[(4-Methyl-1-piperazinyl)methyl]nicotinic acid
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Computed Properties
- Exact Mass: 235.13221
- Monoisotopic Mass: 235.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7A^2
Experimental Properties
- PSA: 56.67
6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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